2-(2,5-dioxopyrrolidin-1-yl)-N-(3-methylisothiazol-5-yl)acetamide

• IUPAC Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-(3-methyl-1,2-thiazol-5-yl)acetamide
• InChI: InChI=1S/C10H11N3O3S/c1-6-4-8(17-12-6)11-7(14)5-13-9(15)2-3-10(13)16/h4H,2-3,5H2,1H3,(H,11,14)
• InChI Key: LSVGPMSFQRXFGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=C1)NC(=O)CN2C(=O)CCC2=O
• Molecular Formula: C10H11N3O3S
• Molecular Weight: 253.28 g/mol

Description

2-(2,5-dioxopyrrolidin-1-yl)-N-(3-methylisothiazol-5-yl)acetamide, commonly known as DMIA, is a chemical compound that has gained significant attention in the field of scientific research. It is a heterocyclic compound that has been synthesized using various methods and has been studied for its potential applications in different areas.

Scientific Research Applications

Synthesis and Insecticidal Assessment

2-Cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide has been used as a precursor for synthesizing various heterocycles, including pyrrole, pyridine, and coumarin derivatives. These compounds have been explored for their insecticidal properties against Spodoptera littoralis, showcasing potential agricultural applications (Fadda et al., 2017).

Antitumor Activity

Research into 2-cyano-N-(thiazol-2-yl) acetamide derivatives has revealed promising antitumor properties. Specifically, fused pyrimidine acetonitrile derivatives exhibited significant inhibitory effects on cancer cell lines, comparing favorably to the known drug doxorubicin (Albratty et al., 2017).

Novel Heterocyclic Compounds Synthesis

The synthesis of N-substituted 2-aminomethyl-5-methyl-7-phenyloxazolo[5,4-b]pyridines demonstrates the compound's utility in creating previously unknown heterocyclic compounds. These derivatives could have potential applications in various fields, including pharmaceuticals and materials science (Palamarchuk et al., 2019).

Development of ACAT Inhibitors

The compound has been utilized in the design of potent inhibitors for human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1, with significant selectivity over ACAT-2. Such inhibitors are being explored for their potential to treat diseases associated with ACAT-1 overexpression, highlighting a therapeutic application (Shibuya et al., 2018).

Antimicrobial Agents Synthesis

A series of new compounds synthesized from 2-chloro-6-ethoxy-4-acetylpyridine demonstrated good antibacterial and antifungal activities, comparable to known antibiotics. This research suggests the compound's role in developing new antimicrobial agents, addressing the need for novel treatments against resistant strains (Hossan et al., 2012).